Cas no 1804848-23-4 (7-Bromo-2-methoxybenzothiazole)
7-Bromo-2-methoxybenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-2-methoxybenzothiazole
-
- Inchi: 1S/C8H6BrNOS/c1-11-8-10-6-4-2-3-5(9)7(6)12-8/h2-4H,1H3
- InChI Key: PUEAZZCFDQXLAS-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1SC(=N2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- XLogP3: 3.4
- Topological Polar Surface Area: 50.4
7-Bromo-2-methoxybenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A051000381-250mg |
7-Bromo-2-methoxybenzothiazole |
1804848-23-4 | 98% | 250mg |
$882.26 | 2022-04-01 | |
| Alichem | A051000381-500mg |
7-Bromo-2-methoxybenzothiazole |
1804848-23-4 | 98% | 500mg |
$1,295.04 | 2022-04-01 | |
| Alichem | A051000381-1g |
7-Bromo-2-methoxybenzothiazole |
1804848-23-4 | 98% | 1g |
$2,004.01 | 2022-04-01 |
7-Bromo-2-methoxybenzothiazole Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 7-Bromo-2-methoxybenzothiazole
7-Bromo-2-methoxybenzothiazole: A Comprehensive Overview
7-Bromo-2-methoxybenzothiazole, identified by the CAS number 1804848-23-4, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the benzothiazole family, which is characterized by a fused benzene and thiazole ring system. The presence of a bromine atom at the 7-position and a methoxy group at the 2-position introduces unique electronic and steric properties, making it a versatile building block for various applications.
The synthesis of 7-bromo-2-methoxybenzothiazole typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in the formation of this compound. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.
7-Bromo-2-methoxybenzothiazole has demonstrated remarkable potential in drug discovery due to its ability to act as a scaffold for bioactive molecules. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and antimicrobial activities, making it a promising candidate for therapeutic applications. For example, a recent study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's. The bromine substituent plays a critical role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.
In addition to its pharmacological applications, 7-bromo-2-methoxybenzothiazole has found utility in materials science, particularly in the development of advanced materials for optoelectronic devices. Its conjugated π-system enables strong absorption in the visible region, making it suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its use as an electron transport layer material, where its high electron mobility and stability under ambient conditions are advantageous.
The toxicological profile of 7-bromo-2-methoxybenzothiazole has been extensively studied to ensure its safe handling and application. Acute toxicity studies indicate that it exhibits low toxicity when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. Regulatory agencies have emphasized the importance of conducting thorough risk assessments before widespread industrial use.
In conclusion, 7-bromo-2-methoxybenzothiazole represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. Continued research into its properties will undoubtedly unlock new possibilities for leveraging this compound in both therapeutic and technological advancements.
1804848-23-4 (7-Bromo-2-methoxybenzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)